Cas no 136410-27-0 (2-Pyrrolidinone,5-ethoxy-1-[(4-methoxyphenyl)methyl]-)

2-Pyrrolidinone,5-ethoxy-1-[(4-methoxyphenyl)methyl]- structure
136410-27-0 structure
Product name:2-Pyrrolidinone,5-ethoxy-1-[(4-methoxyphenyl)methyl]-
CAS No:136410-27-0
MF:C14H19NO3
MW:249.305564165115
CID:222369
PubChem ID:3077958

2-Pyrrolidinone,5-ethoxy-1-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,5-ethoxy-1-[(4-methoxyphenyl)methyl]-
    • 5-ethoxy-1-[(4-methoxyphenyl)methyl]pyrrolidin-2-one
    • 136410-27-0
    • (+-)-5-Ethoxy-1-((4-methoxyphenyl)methyl)-2-pyrrolidinone
    • 2-Pyrrolidinone, 5-ethoxy-1-((4-methoxyphenyl)methyl)-, (+-)-
    • 1-(4-methoxybenzyl)-2-oxo-5-ethoxy-pyrrolidine
    • DTXSID90929413
    • MFBSNWYKMJYOMX-UHFFFAOYSA-N
    • BRN 4750778
    • SCHEMBL9820779
    • Inchi: InChI=1S/C14H19NO3/c1-3-18-14-9-8-13(16)15(14)10-11-4-6-12(17-2)7-5-11/h4-7,14H,3,8-10H2,1-2H3
    • InChI Key: MFBSNWYKMJYOMX-UHFFFAOYSA-N
    • SMILES: C(OC1N(CC2C=CC(OC)=CC=2)C(=O)CC1)C

Computed Properties

  • Exact Mass: 249.13657
  • Monoisotopic Mass: 249.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8Ų
  • XLogP3: 1.6

Experimental Properties

  • PSA: 38.77

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